Cas no 746595-89-1 ((R)-3-Amino-4-(3-fluorophenyl)butyric acid)

• Product Name: (R)-3-Amino-4-(3-fluorophenyl)butyric acid
• CAS No: 746595-89-1
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 68739
• PubChem ID: 5706685
• Update Time: 2025-06-25

(R)-3-Amino-4-(3-fluorophenyl)butyric acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-4-(3-fluorophenyl)butyric acid
• (3R)-3-amino-4-(3-fluorophenyl)butanoic acid
• (R)-3-AMINO-4-(3-FLUORO-PHENYL)-BUTYRIC ACID
• Benzenebutanoic acid,b-amino-3-fluoro-,(bR)
• SCHEMBL2026783
• DTXSID70420716
• AKOS006277839
• AG-G-96976
• Benzenebutanoic acid, b-amino-3-fluoro-, (bR)-
• 746595-89-1
• EN300-6419181
• (R)-3-Amino-4-(3-fluorophenyl)butanoic acid

• Inchi： 1S/C10H12FNO2/c11-8-3-1-2-7(4-8)5-9(12)6-10(13)14/h1-4,9H,5-6,12H2,(H,13,14)/t9-/m1/s1
• InChI Key： UVEHSQZQGJXLEV-SECBINFHSA-N
• SMILES： FC1=CC=CC(=C1)C[C@H](CC(=O)O)N

Computed Properties

• Exact Mass: 197.08500
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.246
• Melting Point: 327.3 °C at 760 mmHg
• Boiling Point: 327.3°C at 760 mmHg
• Flash Point: 151.8°C
• Refractive Index: 1.546
• PSA: 63.32000
• LogP: 1.87050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-3-Amino-4-(3-fluorophenyl)butyric acid

Comprehensive Overview of (R)-3-Amino-4-(3-fluorophenyl)butyric acid (CAS No. 746595-89-1): Properties, Applications, and Research Insights

(R)-3-Amino-4-(3-fluorophenyl)butyric acid (CAS No. 746595-89-1) is a chiral organic compound featuring a fluorinated phenyl group and an amino acid backbone. This structurally unique molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for peptide synthesis, enzyme inhibitors, and neurotransmitter analogs. The presence of the 3-fluorophenyl moiety enhances its metabolic stability, making it valuable for drug discovery programs targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders.

Recent studies highlight the compound's role in developing precision medicine approaches, particularly in neurodegenerative disease research. Its structural similarity to gamma-aminobutyric acid (GABA) derivatives positions it as a candidate for modulating neurotransmitter pathways. Researchers are exploring its enantiopure form (R-configuration) for improved bioavailability and target selectivity, addressing a key challenge in modern small-molecule therapeutics.

The synthesis of (R)-3-Amino-4-(3-fluorophenyl)butyric acid typically involves asymmetric hydrogenation or enzymatic resolution techniques, with purity being critical for high-throughput screening applications. Analytical methods like HPLC and chiral chromatography are essential for quality control, as even minor impurities can affect drug-receptor interactions. This aligns with current industry focus on Quality by Design (QbD) principles in pharmaceutical manufacturing.

From a commercial perspective, the compound's demand has risen alongside growing interest in fluorinated pharmaceuticals – a market projected to exceed $50 billion by 2028. The 3-fluorophenyl group contributes to enhanced lipophilicity and blood-brain barrier penetration, properties highly sought after in CNS drug development. Pharmaceutical companies are increasingly incorporating such fluorinated building blocks into their drug discovery pipelines.

In biochemical applications, this compound serves as a valuable probe for studying amino acid transporters and metabolic pathways. Its fluorescence properties (when derivatized) make it suitable for imaging studies, particularly in live-cell microscopy – a technique gaining traction in personalized cancer therapy research. The compound's versatility underscores its importance in translational research bridging chemical biology and clinical applications.

Environmental and safety considerations for 746595-89-1 follow standard green chemistry protocols, with emphasis on waste minimization during synthesis. The pharmaceutical industry's shift toward continuous flow chemistry has improved the sustainability profile of such specialty chemicals. Regulatory compliance remains paramount, with proper documentation required for Good Laboratory Practice (GLP) and Good Manufacturing Practice (GMP) applications.

Future research directions may explore the compound's potential in proteolysis-targeting chimeras (PROTACs) – an emerging therapeutic modality. Its ability to serve as a linker moiety between target proteins and E3 ubiquitin ligases could open new avenues in targeted protein degradation. Such applications align with current trends in next-generation therapeutics that move beyond traditional occupancy-based drug mechanisms.

For researchers sourcing (R)-3-Amino-4-(3-fluorophenyl)butyric acid, key considerations include enantiomeric excess (>98% typically required), storage conditions (often -20°C under inert atmosphere), and certificate of analysis details. These parameters significantly impact reproducibility in mechanistic studies and preclinical evaluations, reflecting the compound's role in advancing rational drug design paradigms.